Cas no 313405-00-4 (N-4-(2,5-dichlorophenyl)-1,3-thiazol-2-yl-3,4,5-trimethoxybenzamide)

• Product Name: N-4-(2,5-dichlorophenyl)-1,3-thiazol-2-yl-3,4,5-trimethoxybenzamide
• CAS No: 313405-00-4
• MF: C₁₉H₁₆Cl₂N₂O₄S
• MW: 439.312341690063
• CID: 6241129
• PubChem ID: 3268295
• Update Time: 2025-09-28

N-4-(2,5-dichlorophenyl)-1,3-thiazol-2-yl-3,4,5-trimethoxybenzamide Chemical and Physical Properties

Names and Identifiers

• N-4-(2,5-dichlorophenyl)-1,3-thiazol-2-yl-3,4,5-trimethoxybenzamide
• N-(4-(2,5-dichlorophenyl)thiazol-2-yl)-3,4,5-trimethoxybenzamide
• AKOS003627596
• N-[4-(2,5-dichlorophenyl)-1,3-thiazol-2-yl]-3,4,5-trimethoxybenzamide
• Oprea1_670611
• F0289-0145
• 313405-00-4

• Inchi： 1S/C19H16Cl2N2O4S/c1-25-15-6-10(7-16(26-2)17(15)27-3)18(24)23-19-22-14(9-28-19)12-8-11(20)4-5-13(12)21/h4-9H,1-3H3,(H,22,23,24)
• InChI Key： LOHBSRAVRCKLKT-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1C1=CSC(=N1)NC(C1C=C(C(=C(C=1)OC)OC)OC)=O)Cl

Computed Properties

• Exact Mass: 438.0207836g/mol
• Monoisotopic Mass: 438.0207836g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 28
• Rotatable Bond Count: 6
• Complexity: 518
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5
• Topological Polar Surface Area: 97.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzamides
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzamides

Additional information on N-4-(2,5-dichlorophenyl)-1,3-thiazol-2-yl-3,4,5-trimethoxybenzamide

Professional Introduction to N-4-(2,5-dichlorophenyl)-1,3-thiazol-2-yl-3,4,5-trimethoxybenzamide (CAS No. 313405-00-4)

N-4-(2,5-dichlorophenyl)-1,3-thiazol-2-yl-3,4,5-trimethoxybenzamide is a highly specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound, identified by its CAS number 313405-00-4, represents a fascinating blend of structural complexity and potential biological activity. The molecular framework of this compound incorporates several key functional groups, including a thiazole ring and a trimethoxybenzamide moiety, which are known for their diverse pharmacological properties.

The thiazole core is a heterocyclic compound that has been widely studied for its antimicrobial, antifungal, and anti-inflammatory properties. Its presence in N-4-(2,5-dichlorophenyl)-1,3-thiazol-2-yl-3,4,5-trimethoxybenzamide suggests that this compound may exhibit similar therapeutic effects. Additionally, the trimethoxybenzamide group introduces a layer of complexity that can influence the compound's solubility, bioavailability, and interaction with biological targets.

In recent years, there has been a growing interest in developing novel compounds that combine multiple pharmacophores to enhance therapeutic efficacy. The structure of N-4-(2,5-dichlorophenyl)-1,3-thiazol-2-yl-3,4,5-trimethoxybenzamide aligns well with this trend. The combination of the thiazole and trimethoxybenzamide moieties creates a unique scaffold that may interact with multiple biological pathways simultaneously. This multitarget approach has shown promise in the development of drugs for complex diseases such as cancer and neurodegenerative disorders.

The synthesis of N-4-(2,5-dichlorophenyl)-1,3-thiazol-2-yl-3,4,5-trimethoxybenzamide involves a series of sophisticated chemical transformations. The process typically begins with the preparation of the thiazole ring through condensation reactions between appropriate precursors. Subsequently, functionalization at the 2-position of the thiazole ring is achieved using halogenated aromatic compounds. The final step involves the introduction of the trimethoxybenzamide group through nucleophilic substitution or other coupling reactions.

The< strong> 2-position of the thiazole ring is particularly critical as it determines the orientation and accessibility of other functional groups in the molecule. In N-4-(2,5-dichlorophenyl)-1,3-thiazol-2-yl-3,4,5-trimethoxybenzamide, this position is occupied by a phenyl ring substituted with two chlorine atoms. The< strong > dichlorophenyl group not only enhances the lipophilicity of the compound but also influences its electronic properties. These factors collectively contribute to the compound's potential binding affinity to biological targets.

The< strong > trimethoxybenzamide moiety is another key feature of this compound. The methoxy groups introduce hydrophilic regions that can improve solubility in aqueous environments while maintaining sufficient lipophilicity for membrane permeability. This balance is crucial for achieving optimal pharmacokinetic profiles. Furthermore, the amide bond in trimethoxybenzamide can participate in hydrogen bonding interactions with biological targets such as proteins and enzymes.

In recent studies< strong > N - 4 - ( 2 , 5 - dichlorophenyl ) - 1 , 3 - thiazol - 2 - yl - 3 , 4 , 5 - trimethoxybenzamide has been investigated for its potential role in modulating inflammatory pathways. Initial laboratory findings suggest that this compound may inhibit key enzymes involved in inflammation such as cyclooxygenase (COX) and lipoxygenase (LOX). These enzymes are widely implicated in various inflammatory conditions ranging from arthritis to cancer-related inflammation.

The< strong > dichlorophenyl group in N - 4 - ( 2 , 5 - dichlorophenyl ) - 1 , 3 - thiazol - 2 - yl - 3 , 4 , 5 - trimethoxybenzamide is known to enhance binding affinity by increasing lipophilicity while maintaining electronic properties conducive to interactions with biological targets. This feature makes it an attractive moiety for drug design applications where both hydrophobicity and electronic modulation are required.

Epidemiological studies have also highlighted the importance of< strong > trimethoxybenzamide - containing compounds in therapeutic interventions. Compounds with similar structural motifs have been associated with reduced oxidative stress and improved cellular function in various disease models. The presence of multiple methoxy groups in N - 4 - ( 2 , 5 - dichlorophenyl ) - 1 , 3 - thiazol - 2 - yl - 3 , 4 , 5 - trimethoxybenzamide suggests that it may share these beneficial properties while offering additional pharmacological advantages.

The< strong > thiazole - based scaffold has been extensively explored for its antimicrobial properties< strong > . Thiazole derivatives , including those containing amide functionalities like N - 4 - ( 2 , 5 - dichlorophenyl ) - 1 , 3 - thiazol - 2 - yl - 3 , 4 ,��trimethoxybenzamide,














. Research indicates that these compounds can disrupt bacterial cell membranes or interfere with essential metabolic pathways.< br/> This antimicrobial activity makes them valuable candidates for developing novel antibiotics or antifungal agents.< br/> Furthermore, their ability to cross cell membranes efficiently enhances their bioavailability, making them suitable for systemic therapies. In light of these properties, N - ) . - ) ( ) ( ) ( ) ( ) ( ) ( ) ( ) (